Cas no 301304-90-5 (ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 301304-90-5
• MF: C₁₉H₁₇NO₄S
• MW: 355.40758395195
• CID: 6051345
• PubChem ID: 1050595
• Update Time: 2025-06-08

ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• ethyl 2-(benzofuran-2-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[(2-benzofuranylcarbonyl)amino]-5,6-dihydro-, ethyl ester
• Oprea1_188249
• Z28332449
• AKOS000533634
• F0825-0153
• Oprea1_093073
• ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• SCHEMBL8289583
• AG-690/11665194
• 301304-90-5
• SR-01000410664
• ethyl 2-[(1-benzofuran-2-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• SR-01000410664-1
• ethyl 2-(1-benzofuran-2-carbonylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Inchi： 1S/C19H17NO4S/c1-2-23-19(22)16-12-7-5-9-15(12)25-18(16)20-17(21)14-10-11-6-3-4-8-13(11)24-14/h3-4,6,8,10H,2,5,7,9H2,1H3,(H,20,21)
• InChI Key： YBYTWJKOJKRNKC-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(C1=CC3=CC=CC=C3O1)=O)S2

Computed Properties

• Exact Mass: 355.08782920g/mol
• Monoisotopic Mass: 355.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 465.6±45.0 °C(Predicted)
• pka: 12.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Introduction to ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 301304-90-5)

Ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 301304-90-5) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of cyclopentabthiophenes, which are known for their interesting electronic and optical properties. The presence of the 1-benzofuran-2-amido group further enhances its functionality, making it a valuable candidate for various research and industrial applications.

The chemical structure of ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate is characterized by a central cyclopentabthiophene core with a substituted benzofuran amide moiety. The cyclopentabthiophene scaffold is a five-membered ring fused with a thiophene ring, providing a conjugated system that is highly stable and exhibits strong electron-donating properties. The ethyl ester group at the carboxyl position adds further stability and solubility to the molecule, making it suitable for various synthetic transformations and functionalizations.

Recent studies have highlighted the potential of cyclopentabthiophenes in the development of organic semiconductors and photovoltaic materials. The conjugated nature of these compounds allows for efficient charge transport and light absorption, which are crucial for their performance in electronic devices. In particular, the introduction of the 1-benzofuran-2-amido group has been shown to enhance the electronic properties of the molecule by introducing additional conjugation and electron-withdrawing effects.

In the context of medicinal chemistry, ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate has been explored for its potential as a lead compound in drug discovery. The benzofuran amide moiety is known to interact with various biological targets, including enzymes and receptors, making it a promising scaffold for the development of novel therapeutic agents. For instance, recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, suggesting its potential in treating various diseases.

The synthesis of ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate typically involves multi-step procedures that include the formation of the cyclopentabthiophene core followed by functionalization with the benzofuran amide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to improve the efficiency and yield of these processes. These methods not only enhance the synthetic accessibility but also allow for the preparation of structurally diverse derivatives for further optimization.

The physical properties of ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate, including its melting point, solubility, and spectral characteristics, have been extensively studied. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its high thermal stability and good solubility in common organic solvents make it suitable for use in solution-based processing techniques.

In addition to its potential in electronics and drug discovery, ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate has also been investigated for its use in materials science. The combination of its electronic properties and structural flexibility makes it an attractive candidate for developing new materials with tailored functionalities. Research in this area has focused on exploring its use in polymer blends and composites to enhance their mechanical and electrical properties.

The environmental impact of compounds like ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate is an important consideration in their development and application. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with these compounds. Additionally, efforts are being made to develop more sustainable synthesis routes that reduce waste generation and energy consumption.

In conclusion, ethyl 2-(1-benzofuran-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 301304-90-5) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, materials science, and electronics. Its unique structural features and functional groups make it a valuable platform for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing various scientific fields.